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Basic Profile of PEG-3 Oleamide

Property Description

Chemical Name PEG-3 Oleamide [1]

INCI Name PEG-3 Oleamide [2] [3] [1]

Origin Synthetic [2]

Classification PEG / PPG, Ethoxylated compound, Synthetic polymer [2]

Primary Functions (INCI) Emulsifying, Surfactant [2] [3]

Function Mechanism & Application

Surfactant -
Cleansing

As a surface-active agent, it reduces the surface tension of cosmetics, helping to
clean skin, hair, and/or teeth by facilitating the removal of dirt and oils [3].

Surfactant -
Emulsifying

Promotes the formation of stable intimate mixtures between immiscible liquids (like
oil and water) by modifying the interfacial tension, which is crucial for the

consistency of creams and lotions [2] [3].
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Experimental Context and Measurement Techniques

While specific protocols for PEG-3 oleamide are unavailable, the general principles for measuring its key

function—interfacial tension—are well-established. The following workflow outlines the two main

methodological approaches for these measurements.

Start: Interfacial Tension Measurement

Choose Measurement Method

Force Tensiometry Optical Tensiometry

Select Probe Type Pendant Drop Method
(aka Rising Bubble for IFT)

Du Noüy Ring Method Wilhelmy Plate Method

Measure force exerted
on probe at interface

Analyze drop shape
using Young-Laplace equation

Obtain Interfacial Tension Value

Click to download full resolution via product page
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Force Tensiometry

This method directly measures the force exerted on a probe at the liquid-liquid interface [4] [5].

Key Probes: Du Noüy Ring and Wilhelmy Plate [5].

General Procedure with Du Noüy Ring:
The platinum ring is first immersed in the denser liquid phase (typically water) [5].

The less dense liquid (e.g., oil) is carefully poured on top [5].
The instrument stage moves downward, pulling the ring through the interface. The maximum

force required to detach the ring from the interface is measured [4] [5].
The interfacial tension is calculated using this maximum force and the ring's dimensions, with

software applying necessary corrections that require knowledge of both liquids' densities [4] [5].

Optical Tensiometry

This method uses the profile of a liquid drop to determine interfacial tension indirectly, often via

Axisymmetric Drop Shape Analysis (ADSA) [4] [5].

Common Technique: Pendant Drop (or Rising Bubble) method [5].
General Procedure:

A drop of one liquid (e.g., oil) is formed at the tip of a needle and immersed in a second,
immiscible liquid (e.g., water-based phase) contained in a cuvette [5].

The shape of the drop, governed by the balance between gravitational force and interfacial
tension, is captured by a camera [4].

Software fits the drop's profile to the Young-Laplace equation. The density difference between
the two liquids must be known for this calculation [4] [5].

Application Guidance for Formulators

For researchers aiming to experimentally determine the performance of PEG-3 Oleamide:

Define the System: Clearly specify the two immiscible phases you intend to stabilize (e.g., a specific
oil and water-based buffer).

Prepare Solutions: Create a series of concentrations of PEG-3 Oleamide in the appropriate phase.
Follow a Protocol: Adopt one of the general methodologies described above to measure the

interfacial tension across your concentration series.
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Analyze Data: Plot the interfacial tension values against the concentration of PEG-3 Oleamide to

establish its efficiency and effective concentration range for your specific application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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